Cas no 2228783-16-0 (1-(2,2,3,3-tetramethylcyclopropyl)cyclopropylmethanamine)

• Product Name: 1-(2,2,3,3-tetramethylcyclopropyl)cyclopropylmethanamine
• CAS No: 2228783-16-0
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 6183346
• PubChem ID: 165856346
• Update Time: 2025-06-14

1-(2,2,3,3-tetramethylcyclopropyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,3,3-tetramethylcyclopropyl)cyclopropylmethanamine
• [1-(2,2,3,3-tetramethylcyclopropyl)cyclopropyl]methanamine
• EN300-1806272
• 2228783-16-0

• Inchi： 1S/C11H21N/c1-9(2)8(10(9,3)4)11(7-12)5-6-11/h8H,5-7,12H2,1-4H3
• InChI Key： DNBFMUVOLHILLG-UHFFFAOYSA-N
• SMILES： NCC1(CC1)C1C(C)(C)C1(C)C

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,2,3,3-tetramethylcyclopropyl)cyclopropylmethanamine

Comprehensive Overview of 1-(2,2,3,3-Tetramethylcyclopropyl)cyclopropylmethanamine (CAS No. 2228783-16-0)

1-(2,2,3,3-Tetramethylcyclopropyl)cyclopropylmethanamine (CAS No. 2228783-16-0) is a specialized organic compound with a unique cyclopropyl-based structure. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, agrochemical development, and material science. The presence of both tetramethylcyclopropyl and cyclopropylmethanamine moieties in its structure makes it a valuable building block for synthesizing more complex molecules.

In the pharmaceutical industry, 1-(2,2,3,3-Tetramethylcyclopropyl)cyclopropylmethanamine is often explored as a precursor for drug candidates targeting neurological disorders and metabolic diseases. Its rigid cyclopropyl rings contribute to enhanced metabolic stability, a feature highly sought after in modern drug design. Researchers are particularly interested in its potential to modulate specific receptors or enzymes, though detailed mechanisms are still under investigation.

The agrochemical sector has also shown interest in this compound, particularly in the development of novel pesticides and herbicides. The tetramethylcyclopropyl group may impart unique properties that could lead to more effective crop protection agents with reduced environmental impact. This aligns with the growing global demand for sustainable agricultural solutions.

From a chemical synthesis perspective, CAS No. 2228783-16-0 presents interesting challenges and opportunities. The steric hindrance created by the tetramethylcyclopropyl group requires specialized synthetic approaches, making it a subject of study in advanced organic chemistry. Recent publications have described innovative methods for its preparation and functionalization, contributing to the broader field of strained ring system chemistry.

Material scientists have begun investigating 1-(2,2,3,3-Tetramethylcyclopropyl)cyclopropylmethanamine as a potential monomer or additive for advanced polymers. The compound's rigid structure could impart desirable mechanical properties to resulting materials, potentially leading to applications in high-performance coatings or specialty plastics. This research direction is particularly relevant given the current focus on developing novel materials with tailored properties.

The analytical characterization of CAS No. 2228783-16-0 presents unique challenges due to its structural features. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are typically employed to confirm its identity and purity. These analytical aspects are crucial for researchers working with this compound, as even minor impurities can significantly impact downstream applications.

In terms of safety profile, while 1-(2,2,3,3-Tetramethylcyclopropyl)cyclopropylmethanamine is not classified as hazardous under standard regulations, proper laboratory handling procedures should always be followed. The compound's stability under various conditions is an active area of research, with preliminary studies suggesting good thermal stability under normal storage conditions.

The commercial availability of CAS No. 2228783-16-0 has increased in recent years, reflecting growing research interest. However, suppliers typically offer it in small quantities for research purposes, with purity specifications ranging from 95% to 99%. Researchers should carefully evaluate certificate of analysis documents when procuring this material for sensitive applications.

Future research directions for 1-(2,2,3,3-Tetramethylcyclopropyl)cyclopropylmethanamine may include exploration of its biological activity, development of more efficient synthetic routes, and investigation of its potential in catalysis. The compound's unique structural features continue to make it an intriguing subject for multidisciplinary research across chemistry and related fields.

From an intellectual property perspective, several patents have emerged in recent years mentioning CAS No. 2228783-16-0 or related structures, particularly in pharmaceutical applications. This patent activity suggests that industrial players recognize the compound's potential value in various applications, though specific details often remain confidential during early development stages.

Environmental considerations regarding 1-(2,2,3,3-Tetramethylcyclopropyl)cyclopropylmethanamine are still being evaluated. Preliminary ecotoxicological studies suggest moderate persistence in the environment, though comprehensive data is limited. This aspect is particularly important for researchers considering large-scale applications of the compound.

The global market for specialized chemical building blocks like CAS No. 2228783-16-0 has been growing steadily, driven by increasing research and development activities across multiple industries. Market analysts project continued interest in such structurally unique compounds as researchers seek novel solutions to complex scientific challenges.

In academic settings, 1-(2,2,3,3-Tetramethylcyclopropyl)cyclopropylmethanamine has become a subject of study in advanced organic chemistry courses, serving as an example of challenging synthetic targets and the importance of steric effects in molecular design. This educational aspect further contributes to the compound's visibility in the scientific community.

Looking ahead, the scientific community anticipates more publications and discoveries related to CAS No. 2228783-16-0 as research into its properties and applications continues to expand. The compound's unique structural features ensure it will remain an interesting subject for investigation across multiple scientific disciplines for years to come.